Butanoic acid,2-aMino-4-oxo-

Specification

• Description: L-Aspartic 4-semialdehyde, also known as aspartate beta-semialdehyde, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. L-Aspartic 4-semialdehyde is soluble (in water) and a moderately acidic compound (based on its pKa). L-Aspartic 4-semialdehyde exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, L-aspartic 4-semialdehyde can be found in a number of food items such as red raspberry, komatsuna, chervil, and celery stalks. This makes L-aspartic 4-semialdehyde a potential biomarker for the consumption of these food products.; L-aspartic acid 4-semialdehyde betaine is the betaine obtained by transfer of a proton from the carboxylic acid group to the amino group of L-aspartic acid 4-semialdehyde. It is a tautomer of a L-aspartic 4-semialdehyde.
• CAS No.: 15106-57-7
• Molecular Formula: C4H7NO3
• Molecular Weight: 117.10 g/mol
• IUPAC Name: 2-amino-4-oxobutanoic acid
• Standard InChI: InChI=1S/C4H7NO3/c5-3(1-2-6)4(7)8/h2-3H,1,5H2,(H,7,8)
• Standard InChI Key: HOSWPDPVFBCLSY-UHFFFAOYSA-N
• Isomeric SMILES: C(C=O)[C@@H](C(=O)[O-])[NH3+]
• SMILES: C(C=O)C(C(=O)[O-])[NH3+]
• Canonical SMILES: C(C=O)C(C(=O)O)N